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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Methoxy-4-nitrophenol

Introduction
2-Methoxy-4-nitrophenol, also known as 4-nitroguaiacol, is a chemical compound utilized in

various research and development applications, including as an intermediate in the synthesis

of more complex molecules.[1] Its aromatic, nitro, and hydroxyl functional groups confer

specific reactivity, which also necessitates a thorough understanding of its potential hazards.

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and emergency responses required when working with this compound, tailored for

professionals in research and drug development.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 2-Methoxy-4-nitrophenol is
foundational to its safe handling and storage. These properties dictate its behavior under

various laboratory conditions and inform risk assessments.
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Property Value

Chemical Name 2-Methoxy-4-nitrophenol

Synonyms 4-Nitroguaiacol, Phenol, 2-methoxy-4-nitro-[1]

CAS Number 3251-56-7[1][2]

Molecular Formula C₇H₇NO₄[1][2]

Molecular Weight 169.13 g/mol [1]

Appearance Yellow powder / solid[2][3]

Melting Point 99-104 °C[2]

Boiling Point 335.2 °C at 760 mmHg[2][3]

Flash Point 156.5 °C[2][3]

Density 1.4 ± 0.1 g/cm³[3]

Solubility
Insoluble in water.[2][3] Soluble in Chloroform

(Slightly), Ethyl Acetate (Slightly).[2]

Storage Conditions Refrigerator[2][3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxy-4-nitrophenol is classified as an irritant.[1] The specific hazard

classifications are detailed below.

GHS Hazard Classification
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Hazard Class Category Pictogram Signal Word

Skin Corrosion /

Irritation
2 alt text Warning[1]

Serious Eye Damage /

Eye Irritation
2 alt text Warning[1]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory tract

irritation)
alt text Warning[1]

Hazard and Precautionary Statements
The following H- and P-statements summarize the risks and the necessary precautions.
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Type Code Statement

Hazard H315 Causes skin irritation.[1][3]

H319
Causes serious eye irritation.

[1][3]

H335
May cause respiratory

irritation.[1][3]

Precautionary (Prevention) P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3][4][5]

P264
Wash skin thoroughly after

handling.[3][4]

P271
Use only outdoors or in a well-

ventilated area.[3][4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3][4]

Precautionary (Response) P302+P352
IF ON SKIN: Wash with plenty

of water/soap.[3][4]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3][4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4]

P319
Get medical help if you feel

unwell.[3]

P332+P317
If skin irritation occurs: Get

medical help.[3]
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P362+P364
Take off contaminated clothing

and wash it before reuse.[3][4]

Precautionary (Storage) P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[3][4]

P405 Store locked up.[3][4]

Precautionary (Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.[3][4]

Experimental Protocols & Methodologies
While specific, detailed toxicological experimental protocols for 2-Methoxy-4-nitrophenol are

not publicly available in the cited safety documents, a standard chemical risk assessment

follows a clear logical workflow. This process is essential for ensuring that all potential hazards

are identified and mitigated before any experimental work begins.
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Risk Assessment Phase Control Implementation Phase

Gather Information
(SDS, Literature)

Identify Hazards
(Irritation, Toxicity)

Assess Exposure Routes
(Inhalation, Dermal)

Characterize Risk
(Likelihood & Severity)

Engineering Controls
(Fume Hood)

Define Controls Administrative Controls
(SOPs, Training)

Select PPE
(Gloves, Goggles)

Review & Update
Protocol

1. Preparation
- Review SDS

- Don appropriate PPE

2. Weighing
- Use fume hood or ventilated enclosure

- Minimize dust generation

3. Transfer/Reaction
- Keep containers closed

- Avoid contact with skin and eyes

4. Post-Handling
- Decontaminate surfaces
- Wash hands thoroughly

5. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
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Emergency Event
(Spill or Exposure)

Is it a spill?

Major Spill?

Yes

Personnel Exposure?

No

Evacuate Area
Alert EHS

Yes

Contain Spill
(Absorbent material)

No

Skin Contact:
Remove clothing
Wash for 15 min

Skin

Eye Contact:
Rinse for 15 min

Seek medical attention

Eye

Inhalation:
Move to fresh air

Seek medical attention

Inhalation

Clean & Dispose
(Sealed container)

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methoxy-4-nitrophenol safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027342#2-methoxy-4-nitrophenol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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